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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B15589926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
10-Hydroxydihydroperaksine is a naturally occurring alkaloid compound found in the plant

species Rauvolfia verticillata.[1] As a member of the complex family of indole alkaloids, it holds

potential interest for researchers in natural product chemistry, pharmacology, and drug

discovery. This document provides a concise technical overview of the known properties of 10-
Hydroxydihydroperaksine, based on currently available information. Due to the limited

published research on this specific compound, this guide will focus on its chemical structure

and fundamental properties.

Chemical Structure and Properties
10-Hydroxydihydroperaksine is a pentacyclic indole alkaloid. Its chemical identity has been

established through various analytical methods, providing a clear understanding of its

molecular architecture.
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Property Value Source

Molecular Formula C₁₉H₂₄N₂O₃ [1]

Molecular Weight 328.4 g/mol [1]

IUPAC Name

13,15-bis(hydroxymethyl)-16-

methyl-3,17-

diazapentacyclo[12.3.1.0²,¹⁰.0⁴

,⁹.0¹²,¹⁷]octadeca-

2(10),4(9),5,7-tetraen-7-ol

[1]

CAS Number 451478-47-0 [1]

Synonyms
10-Hydroxy-19(S),20(R)-

dihydroperaksine
[1]

Physicochemical Data
Property Value Source

Appearance Powder [1]

Purity
>98% (as commercially

available)
[1]

Biological Context and Potential Significance
10-Hydroxydihydroperaksine is isolated from Rauvolfia verticillata, a plant known for

producing a rich diversity of bioactive alkaloids. Alkaloids from the Rauvolfia genus have

historically been a significant source of pharmaceuticals, most notably reserpine, which has

been used for its antihypertensive and antipsychotic properties.

While specific biological activities for 10-Hydroxydihydroperaksine are not extensively

documented in publicly available literature, related peraksine derivatives isolated from

Rauvolfia vomitoria have been reported to exhibit potential anti-inflammatory activities. This

suggests that 10-Hydroxydihydroperaksine could be a candidate for further investigation into

its pharmacological properties.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation, purification, or

synthesis of 10-Hydroxydihydroperaksine are not readily available in the scientific literature.

However, general methods for the extraction and separation of alkaloids from Rauvolfia

species can be adapted.

A plausible workflow for the isolation of 10-Hydroxydihydroperaksine from Rauvolfia

verticillata would likely involve the following steps:

Generalized Alkaloid Isolation Workflow

Plant Material
(Rauvolfia verticillata)

Extraction
(e.g., with methanol or ethanol)

Acid-Base Partitioning
to separate alkaloids

Crude Alkaloid Extract

Chromatographic Separation
(e.g., Silica Gel, HPLC)

Purified 10-Hydroxydihydroperaksine
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A generalized workflow for the isolation of alkaloids.

Signaling Pathways and Mechanism of Action
Currently, there is no published research detailing the specific signaling pathways modulated

by 10-Hydroxydihydroperaksine or its precise mechanism of action. Future research in this

area would be necessary to elucidate its biological function. A hypothetical logical relationship

for investigating its mechanism of action is presented below.

Hypothetical Investigation of Mechanism of Action

In Vitro Studies

Downstream Analysis

10-Hydroxydihydroperaksine

Target Identification
(e.g., receptor binding assays)

Cell-Based Assays
(e.g., anti-inflammatory, cytotoxic)

Signaling Pathway Analysis
(e.g., Western blot, RNA-seq)

Identification of Modulated Pathways

Click to download full resolution via product page

A logical workflow for investigating the mechanism of action.

Conclusion and Future Directions
10-Hydroxydihydroperaksine is a structurally defined natural product with limited

characterization in the public domain. Its classification as a Rauvolfia alkaloid suggests

potential bioactivity that warrants further investigation. Future research should focus on:
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Isolation and Spectroscopic Analysis: A full spectroscopic characterization (NMR, MS, IR,

UV) from a primary, peer-reviewed source is needed.

Biological Screening: Comprehensive screening for various biological activities, such as anti-

inflammatory, cytotoxic, and neuroactive properties, would be highly valuable.

Mechanistic Studies: Should bioactivity be confirmed, subsequent studies to determine its

mechanism of action and interaction with cellular signaling pathways will be crucial.

The information presented in this guide is intended to serve as a foundational resource for

researchers interested in 10-Hydroxydihydroperaksine. As new research emerges, this

document will require updating to reflect the expanding knowledge base of this intriguing

natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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